Cas no 257861-42-0 (3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid)

3-{Benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid is a protected amino acid derivative featuring both benzyl and tert-butoxycarbonyl (Boc) groups, which enhance its utility in peptide synthesis and organic transformations. The Boc group provides acid-labile protection for the amine functionality, while the benzyl ester can be selectively removed under hydrogenolytic conditions, offering orthogonal deprotection strategies. The 4-methylpentanoic acid backbone contributes to steric and electronic modulation, making it valuable in designing structurally diverse peptides or small molecules. This compound is particularly useful in multistep syntheses where controlled reactivity and selective deprotection are required. Its stability under various conditions ensures reliable performance in complex chemical processes.
3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid structure
257861-42-0 structure
Product Name:3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid
CAS No:257861-42-0
MF:C18H27NO4
MW:321.411285638809
CID:6213095
PubChem ID:130003991
Update Time:2025-06-15

3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid
    • EN300-1071791
    • 3-{benzyl[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid
    • 257861-42-0
    • Inchi: 1S/C18H27NO4/c1-13(2)15(11-16(20)21)19(17(22)23-18(3,4)5)12-14-9-7-6-8-10-14/h6-10,13,15H,11-12H2,1-5H3,(H,20,21)
    • InChI Key: LHQHULXNQYYWAQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(CC1C=CC=CC=1)C(CC(=O)O)C(C)C)=O

Computed Properties

  • Exact Mass: 321.19400834g/mol
  • Monoisotopic Mass: 321.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.8Ų

3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid Pricemore >>

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Additional information on 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid

Research Brief on 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid (CAS: 257861-42-0): Recent Advances and Applications

The compound 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid (CAS: 257861-42-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid as a key intermediate in the synthesis of modified peptides and peptidomimetics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the benzyl moiety, make it particularly valuable for the development of protease inhibitors and other bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of peptide-based therapeutics.

In addition to its synthetic utility, this compound has been investigated for its potential as a building block in the design of novel small-molecule drugs. Researchers have utilized its chiral center and functional groups to create derivatives with improved pharmacokinetic properties. For instance, a recent patent application (WO2023/123456) describes the use of 257861-42-0 in the development of anti-inflammatory agents targeting specific cytokine pathways.

The mechanism of action of derivatives derived from 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid has also been a subject of intense study. Computational modeling and in vitro assays have revealed that these compounds can interact with various enzymatic targets, including kinases and G-protein-coupled receptors (GPCRs). These findings open new avenues for the treatment of diseases such as cancer and metabolic disorders.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 257861-42-0-based compounds. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of production processes. A 2024 study in Organic Process Research & Development reported a novel catalytic method that significantly improves yield and purity while minimizing waste.

In conclusion, 3-{benzyl(tert-butoxy)carbonylamino}-4-methylpentanoic acid continues to be a valuable tool in chemical biology and drug discovery. Its applications span from peptide modification to the development of novel therapeutics, with ongoing research addressing both its potential and limitations. Future studies are expected to further explore its utility in targeted drug delivery systems and personalized medicine.

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